Cas no 2137565-12-7 (1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one)

• Product Name: 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one
• CAS No: 2137565-12-7
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 6411781
• PubChem ID: 165488269
• Update Time: 2025-05-26

1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one
• EN300-784261
• 2137565-12-7

• Inchi： 1S/C16H18N2O/c1-10-6-7-15-14(8-10)16(18-17-15)13-5-3-4-12(9-13)11(2)19/h3-5,9-10H,6-8H2,1-2H3,(H,17,18)
• InChI Key： IMEOPYQOQPLZFY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C2=C(CCC(C)C2)NN=1

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one

Professional Introduction to Compound with CAS No. 2137565-12-7 and Product Name: 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one

The compound with the CAS number 2137565-12-7 and the product name 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a tetrahydro-2H-indazol-3-yl moiety, which is a key feature that contributes to its pharmacological activity. The presence of this heterocyclic ring system suggests a strong interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in indazole derivatives due to their diverse biological activities. The 5-methyl substituent on the indazole ring enhances the compound's solubility and metabolic stability, which are critical factors for drug development. Additionally, the phenyl group attached to the tetrahydroindazole ring through an ethanone linkage introduces further complexity and potential for selective binding to biological receptors. This structural design allows for fine-tuning of pharmacokinetic properties, which is essential for optimizing therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one structure provides a versatile scaffold that can be modified to target various therapeutic areas. Researchers have been exploring its utility in developing treatments for neurological disorders, where indazole derivatives have shown promise in preclinical studies. The ability of this compound to interact with multiple biological pathways makes it an attractive candidate for multitargeted drug discovery.

The pharmacological profile of this compound has been studied extensively in vitro and in vivo. Initial assays have revealed that it exhibits significant inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The tetrahydroindazole core is known to modulate neurotransmitter systems, which could make this compound relevant for addressing central nervous system disorders. Furthermore, the phenyl moiety enhances binding affinity by increasing hydrophobic interactions with target proteins.

Recent advancements in computational chemistry have enabled more accurate predictions of drug-like properties using molecular modeling techniques. These methods have been applied to 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one, providing insights into its binding interactions and metabolic fate. Such simulations are crucial for guiding experimental design and optimizing lead compounds before they enter clinical trials. The integration of computational tools with traditional experimental approaches has accelerated the drug discovery process significantly.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are particularly useful in forming the indazole core and attaching it to the phenyl group via an ethanone linkage. These synthetic strategies highlight the importance of expertise in medicinal chemistry for developing novel pharmaceutical agents.

As research continues to uncover new therapeutic applications, compounds like 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one are expected to play a pivotal role in addressing unmet medical needs. The structural features that make this compound interesting also open avenues for exploring its derivatives with enhanced properties. By leveraging cutting-edge synthetic and analytical techniques, scientists can refine these molecules to achieve better pharmacological outcomes.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists work closely with biologists and pharmacologists to understand how these compounds interact with biological systems at the molecular level. This interdisciplinary approach ensures that promising candidates like 1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)phenyl]ethan-1-one are thoroughly evaluated before advancing to clinical testing. Such efforts are essential for bringing safe and effective treatments to patients worldwide.

In conclusion,1-[3-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yI)phenyl]ethan-l-one represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of the tetrahydroindazole moiety combined with other functional groups makes it a versatile scaffold for drug discovery. With ongoing research and advancements in synthetic methodologies,CAS No 2137565127 continues to be a valuable asset in developing novel pharmaceutical agents that address critical medical challenges.